![molecular formula C8H12N2O B6164320 (4,5,6,7-tetrahydro-1H-indazol-4-yl)methanol CAS No. 2624126-32-3](/img/no-structure.png)
(4,5,6,7-tetrahydro-1H-indazol-4-yl)methanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“(4,5,6,7-tetrahydro-1H-indazol-4-yl)methanol” is a chemical compound that belongs to the class of indazole derivatives. Indazoles are heterocyclic aromatic organic compounds that have been found to exhibit a wide variety of biological properties .
Synthesis Analysis
The synthesis of indazoles often involves the condensation of certain esters in the presence of amines . A novel class of SARS-CoV-2 main protease (Mpro) inhibitors derived from 1,5,6,7-tetrahydro-4H-indazol-4-ones was designed . The synthesis involved virtual screening based on molecular docking followed by molecular dynamics simulation and MM/GBSA calculations .Molecular Structure Analysis
The molecular structure of indazoles has been studied using various spectroscopic techniques, including 1H, 13C NMR, and IR spectra . HMBC, HSQC, COSY, and NOESY spectra of representative compounds have also been studied .Chemical Reactions Analysis
Indazoles have been found to undergo a variety of chemical reactions. For instance, a radical allyl bromination of indazol-4-one at position 7 by the action of N-bromosuccinimide (NBS) in the presence of azobisisobutyronitrile (AIBN) as a radical initiator in carbon tetrachloride and subsequent nucleophilic substitution of the bromine atom in the compound with azide by the action of sodium azide in an acetone–water mixture led to a 7-azido derivative .Mechanism of Action
While the specific mechanism of action for “(4,5,6,7-tetrahydro-1H-indazol-4-yl)methanol” is not mentioned in the search results, indazole derivatives have been found to exhibit a wide variety of biological activities, including anti-inflammatory, antimicrobial, antiHIV, anticancer, hypoglycemic, antiprotozoal, antihypertensive, and other activities .
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for (4,5,6,7-tetrahydro-1H-indazol-4-yl)methanol involves the reduction of the corresponding ketone intermediate using a reducing agent.", "Starting Materials": [ "4,5,6,7-tetrahydro-1H-indazole-4-carboxaldehyde", "Sodium borohydride", "Methanol", "Acetic acid", "Sodium hydroxide", "Water" ], "Reaction": [ "Step 1: Dissolve 4,5,6,7-tetrahydro-1H-indazole-4-carboxaldehyde in methanol.", "Step 2: Add a catalytic amount of acetic acid to the solution.", "Step 3: Slowly add sodium borohydride to the solution while stirring at room temperature.", "Step 4: After the addition is complete, stir the reaction mixture for an additional 2 hours.", "Step 5: Quench the reaction by adding a saturated solution of sodium hydroxide in water.", "Step 6: Extract the product with ethyl acetate.", "Step 7: Dry the organic layer over anhydrous sodium sulfate.", "Step 8: Concentrate the solution under reduced pressure to obtain the desired product, (4,5,6,7-tetrahydro-1H-indazol-4-yl)methanol." ] } | |
CAS RN |
2624126-32-3 |
Molecular Formula |
C8H12N2O |
Molecular Weight |
152.19 g/mol |
IUPAC Name |
4,5,6,7-tetrahydro-1H-indazol-4-ylmethanol |
InChI |
InChI=1S/C8H12N2O/c11-5-6-2-1-3-8-7(6)4-9-10-8/h4,6,11H,1-3,5H2,(H,9,10) |
InChI Key |
HVKGTTVCAFRQPF-UHFFFAOYSA-N |
Canonical SMILES |
C1CC(C2=C(C1)NN=C2)CO |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.